Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†
Analytical Methods Pub Date: 2015-06-18 DOI: 10.1039/C5AY01145K
Abstract
A simple solid state electrochemical methodology for screening and authentication of herbal formulations is described. The proposed method is based on the recording of the voltammetric response, in contact with aqueous buffers, of microparticulate films of antioxidant compounds resulting from micro-extraction of dried herbal samples with ethanol or acetone. The obtained voltammetric responses led us to differentiate between diverse active components upon application of bivariate and multivariate chemometric techniques. Resolution of herbal preparations containing two or more components is possible when well-separated voltammetric signals are recorded. In favorable cases, such characteristic voltammetric signatures can be used for relative quantification of components and synthetic adulterants.
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